Cas no 259683-70-0 (1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

• Product Name: 1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• CAS No: 259683-70-0
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• MDL: MFCD12027423
• CID: 4711896
• Update Time: 2023-08-16

1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• Maybridge1_007610
• HMS563B20
• STK505147
• 1-(3-methoxyphenyl)-4,4-dimethylpyrimidine-2-thiol
• 3-(3-methoxyphenyl)-6,6-dimethyl-1H-pyrimidine-2-thione
• 1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• MDL： MFCD12027423
• Inchi： 1S/C13H16N2OS/c1-13(2)7-8-15(12(17)14-13)10-5-4-6-11(9-10)16-3/h4-9H,1-3H3,(H,14,17)
• InChI Key： ZVMIGZIYLQTBOU-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=C(C=2)OC)C=CC(C)(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Topological Polar Surface Area: 56.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas